Cas no 1194057-62-9 ((2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride)

• Product Name: (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride
• CAS No: 1194057-62-9
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• MDL: MFCD11101174
• CID: 836548
• PubChem ID: 45072530
• Update Time: 2025-05-26

(2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl ((3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate hydrochloride
• Carbamic acid, N-[(3R,5S)-5-(hydroxymethyl)-3-pyrrolidinyl]-, phenylmethyl ester, hydrochlorid...
• Carbamic acid, N-[(3R,5S)-5-(hydroxymethyl)-3-pyrrolidinyl]-, phenylmethyl ester, hydrochloride (1:1)
• benzyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate,hydrochloride
• 1194057-62-9
• CS-0335052
• W19049
• Benzyl [(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate--hydrogen chloride (1/1)
• benzyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate;hydrochloride
• (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine-hcl,97%
• BS-41612
• DTXSID70662598
• Benzyl((3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamatehydrochloride
• (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride

• MDL： MFCD11101174
• Inchi： 1S/C13H18N2O3.ClH/c16-8-12-6-11(7-14-12)15-13(17)18-9-10-4-2-1-3-5-10;/h1-5,11-12,14,16H,6-9H2,(H,15,17);1H/t11-,12+;/m1./s1
• InChI Key： JLVANPPTBNGFRW-LYCTWNKOSA-N
• SMILES： Cl.OC[C@@H]1C[C@H](CN1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.10800
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 74.08000
• LogP: 1.97080

Additional information on (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride

Comprehensive Overview of (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride (CAS No. 1194057-62-9)

(2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride (CAS No. 1194057-62-9) is a chiral pyrrolidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique stereochemical configuration, with the (2S,4R) designation indicating its specific spatial arrangement. The presence of both hydroxymethyl and Cbz-protected amino functional groups makes it a versatile intermediate for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. Its hydrochloride salt form enhances solubility, facilitating its application in aqueous reaction systems.

The growing interest in chiral building blocks like (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride aligns with the pharmaceutical industry's focus on enantioselective synthesis. Researchers frequently search for "pyrrolidine derivatives in drug design" or "Cbz-protected amino pyrrolidine applications," reflecting its relevance in modern medicinal chemistry. This compound's structural features enable the construction of complex molecules with high stereocontrol, addressing the demand for precision therapeutics and targeted drug delivery systems.

From a synthetic perspective, the hydroxymethyl group in (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride offers a handle for further functionalization, while the Cbz-protected amine provides orthogonal reactivity for sequential modifications. These characteristics have made it valuable in fragment-based drug discovery (FBDD) and combinatorial chemistry. Recent publications highlight its use in developing kinase inhibitors and GPCR modulators, addressing trending research areas like "cancer drug intermediates" and "neuropharmacological agents."

The compound's stability under various reaction conditions makes it suitable for multi-step syntheses, a feature often queried as "stable pyrrolidine derivatives for organic synthesis." Analytical data for CAS No. 1194057-62-9 typically includes high-performance liquid chromatography (HPLC) purity profiles and nuclear magnetic resonance (NMR) spectral characterization, meeting the pharmaceutical industry's stringent quality requirements. Its application extends to asymmetric catalysis and chiral auxiliary development, areas gaining traction in green chemistry initiatives.

In the context of current research trends, (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride has been investigated in relation to "COVID-19 main protease inhibitors" and "antiviral drug development," though its primary utility remains in broader medicinal chemistry applications. The compound's molecular weight (typically around 300 g/mol) and physicochemical properties make it suitable for lead optimization studies, particularly in addressing drug bioavailability challenges—a frequent topic in pharmaceutical forums.

Quality control protocols for CAS No. 1194057-62-9 emphasize the importance of stereochemical purity, with techniques like chiral HPLC and polarimetry being crucial for verification. Suppliers often provide technical data sheets addressing common purchaser queries about "storage conditions for Cbz-protected amines" and "handling hygroscopic pharmaceutical intermediates." The compound's stability profile allows for long-term storage when kept under anhydrous conditions at recommended temperatures.

From a commercial perspective, the global market for chiral pyrrolidine derivatives like (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride continues to expand, driven by the pharmaceutical industry's need for enantiomerically pure intermediates. Current good manufacturing practice (cGMP) versions are available for regulated applications, responding to the industry's focus on "quality standards in API synthesis." The compound's synthetic versatility positions it as a key player in the development of next-generation small molecule therapeutics.

Environmental and safety considerations for 1194057-62-9 follow standard laboratory protocols for handling organic compounds, with particular attention to its hydrochloride salt form. Material safety data sheets (MSDS) provide detailed guidance, addressing common safety-related searches such as "proper PPE for amine hydrochloride handling." The compound's classification falls within standard research chemical categories, requiring no special regulatory approvals for most research applications.

Future research directions for (2S,4R)-2-Hydroxymethyl-4-cbz-amino pyrrolidine Hydrochloride may explore its potential in bioconjugation chemistry and prodrug development, areas gaining prominence in targeted therapy approaches. Its structural features make it amenable to click chemistry modifications, aligning with current interests in "modular drug discovery platforms." As asymmetric synthesis techniques advance, the demand for such well-characterized chiral building blocks is expected to grow significantly.